Cas no 869807-57-8 (Andropanolide)

• Product Name: Andropanolide
• CAS No: 869807-57-8
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 837750
• PubChem ID: 7067324
• Update Time: 2025-06-07

Andropanolide Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-[2-[(1R,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8 a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-, (3Z,4S)-
• Andropanolide
• 2(3H)-Furanone, 3-[2-[(1R,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8 a-dimethyl-2-methylene-1-naphthalenyl]ethy
• 2(3H)-Furanone,3-[2-[(1R,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-,(3Z,4S)-
• Isoandrographolide
• HMS3655B18
• 3-[2-[(4As,5R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H
• (3Z,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]-4-hydroxyoxolan-2-one
• 9092AF
• (3Z,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-2(3H)-furanone (ACI)
• MS-25418
• CS-0017906
• AKOS024458261
• 869807-57-8
• NS00072057
• HY-N1912
• (S,Z)-4-Hydroxy-3-(2-((1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)dihydrofuran-2(3H)-one
• CHEMBL466345
• SCHEMBL15263160
• G14172

• Inchi： 1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5-/t14-,15-,16+,17-,19+,20+/m1/s1
• InChI Key： BOJKULTULYSRAS-QPSYGYIJSA-N
• SMILES： C[C@]12[C@H](C/C=C3\C(=O)OC[C@H]\3O)C(=C)CC[C@@H]1[C@]([C@@H](CC2)O)(C)CO

Computed Properties

• Exact Mass: 350.20932405 g/mol
• Monoisotopic Mass: 350.20932405 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87
• Molecular Weight: 350.4

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 557.3±50.0 °C at 760 mmHg
• Flash Point: 195.5±23.6 °C
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

Andropanolide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on Andropanolide

Andropanolide (CAS No. 869807-57-8): An Emerging Compound in Pharmaceutical Research

Andropanolide (CAS No. 869807-57-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, derived from natural sources, has shown promising results in various preclinical studies, particularly in the areas of anti-inflammatory and anti-cancer activities. This article aims to provide a comprehensive overview of Andropanolide, including its chemical properties, biological activities, and potential clinical applications.

Chemical Properties and Structure

Andropanolide is a sesquiterpene lactone with a molecular formula of C15H20O4 and a molecular weight of 264.31 g/mol. The compound is characterized by its complex structure, which includes a six-membered lactone ring and multiple functional groups such as hydroxyl and carbonyl groups. These structural features contribute to its diverse biological activities and potential therapeutic effects. The chemical structure of Andropanolide has been extensively studied using various spectroscopic techniques, including NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry), which have provided detailed insights into its molecular conformation and stability.

Biological Activities

Andropanolide has demonstrated a wide range of biological activities, making it a valuable candidate for further pharmaceutical development. One of the most notable activities is its anti-inflammatory properties. In vitro studies have shown that Andropanolide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6) in macrophages and other immune cells. This effect is primarily attributed to its ability to modulate the NF-κB signaling pathway, a key regulator of inflammation.

In addition to its anti-inflammatory effects, Andropanolide has also shown promising anti-cancer activities. Preclinical studies have demonstrated that it can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying these effects involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. Furthermore, Andropanolide has been found to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to drug-induced apoptosis.

Clinical Potential and Research Advances

The potential clinical applications of Andropanolide are currently being explored through various preclinical and early-stage clinical trials. Recent studies have focused on evaluating its safety and efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been encouraging, with Andropanolide showing significant reductions in disease severity and improved patient outcomes.

In the context of cancer therapy, several preclinical studies have highlighted the potential of Andropanolide as a novel anticancer agent. Researchers are investigating its use as both a monotherapy and in combination with existing chemotherapeutic drugs to enhance treatment efficacy and reduce side effects. Ongoing clinical trials are also exploring the use of Andropanolide-based formulations for topical application in skin cancers and other dermatological conditions.

Safety Profile and Future Directions strong>

The safety profile of Andropanolide strong> is an important consideration for its potential clinical use. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its long-term safety in humans.

In conclusion, Andropanolide strong> (CAS No. 869807-57-8) represents an exciting new frontier in pharmaceutical research, with promising applications in both anti-inflammatory and anti-cancer therapies. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for future developments in this field. p>